N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: N-(4-hydroxyphenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H20N2O4S/c21-16-8-6-15(7-9-16)19-18(22)14-4-10-17(11-5-14)25(23,24)20-12-2-1-3-13-20/h4-11,21H,1-3,12-13H2,(H,19,22)
• InChI Key: CYPNRBNDJVMTQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide, also known as HPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. HPPB is a small molecule that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to have anti-inflammatory and antioxidant effects. This compound has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide in lab experiments is its ability to cross the blood-brain barrier, allowing it to act directly on the brain. However, this compound has also been shown to have some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are many potential future directions for research on N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide. One area that has received significant attention is the potential use of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Other potential areas of research include the use of this compound in treating diabetes and other metabolic disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis uses enzymes to catalyze the reaction. One common method for synthesizing this compound is through the reaction of 4-aminophenol with piperidine-1-sulfonyl chloride and benzoyl chloride.

Scientific Research Applications

N-(4-hydroxyphenyl)-4-(1-piperidinylsulfonyl)benzamide has been shown to have a wide range of applications in scientific research. One area where this compound has been studied extensively is in the field of neuroscience. This compound has been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.